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Compound of Interest

Compound Name: Flufenoxadiazam

Cat. No.: B15563892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Flufenoxadiazam, a novel fungicide, with

existing alternatives for controlling key agricultural diseases. The information is intended to

support researchers and professionals in evaluating its potential applications and performance.

Flufenoxadiazam, to be marketed as Adapzo® Active, is a first-in-class fungicide developed

by BASF that functions as a histone deacetylase (HDAC) inhibitor.[1][2][3] This unique mode of

action offers a promising solution for managing fungal strains that have developed resistance to

existing fungicides.[4][5]

Geographical Performance and Target Diseases
BASF has initiated the registration process for Flufenoxadiazam in Brazil, Paraguay, and

Bolivia, key soybean-producing regions where Asian Soybean Rust (ASR), caused by

Phakopsora pachyrhizi, poses a significant threat to crop yields.[2][3][5] ASR can lead to yield

losses of up to 90% if not effectively controlled.[2][5] Flufenoxadiazam has demonstrated

"breakthrough control" of ASR and consistently outperforms existing products on the market in

these regions.[2][5]

Beyond ASR, Flufenoxadiazam is also effective against other devastating phytopathogenic

diseases, including brown rust on wheat (Puccinia triticina) and corn rust.[6][7]

While specific quantitative performance data from diverse geographical field trials are not yet

publicly available pending regulatory approvals and market introduction around 2029, this
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guide provides a comparative analysis based on the performance of current leading fungicides

for the same target diseases.[1][2]

Comparison with Alternative Fungicides
The following tables summarize the performance of commonly used fungicides for the control

of Asian Soybean Rust and Wheat Brown Rust. This data, gathered from various field trials,

provides a benchmark for evaluating the potential impact of Flufenoxadiazam.

Table 1: Performance of Alternative Fungicides Against Asian Soybean Rust (Phakopsora

pachyrhizi)

Fungicide
Class

Active
Ingredient(s)

Average
Disease
Control (%)

Yield
Response

Geographical
Regions of
Trials

Triazoles
Tebuconazole,

Propiconazole
29 - 66

Significant yield

increase

Southeastern

United States,

Brazil

Strobilurins
Azoxystrobin,

Pyraclostrobin
33 - 94

Significant yield

increase

Southeastern

United States,

Brazil

SDHIs

(Succinate

dehydrogenase

inhibitors)

Benzovindiflupyr

Variable,

concerns of

reduced

sensitivity

Mixed Europe

Mixtures

(Triazole +

Strobilurin)

Tebuconazole +

Trifloxystrobin
36 - 65

Significant yield

increase

Brazil, United

States

Multi-site

inhibitors

Mancozeb,

Chlorothalonil

Used in mixtures

to improve

efficacy

Enhances yield

protection in

mixtures

Brazil

Note: Efficacy can vary based on disease pressure, timing of application, and local pathogen

populations. Data compiled from multiple studies.[8][9][10][11]
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Table 2: Performance of Alternative Fungicides Against Wheat Brown Rust (Puccinia triticina)

Fungicide
Class

Active
Ingredient(s)

Average
Disease
Control (%)

Yield
Response

Geographical
Regions of
Trials

Triazoles

Tebuconazole,

Propiconazole,

Prothioconazole

Good to

Excellent

Significant yield

increase

Europe, North

America,

Pakistan

Strobilurins Azoxystrobin
Good to

Excellent

Significant yield

increase

Europe, North

America

SDHIs

(Succinate

dehydrogenase

inhibitors)

Bixafen,

Fluxapyroxad
High

Robust yield

protection in

mixtures

Europe

Mixtures

Bixafen +

Fluopyram +

Prothioconazole

(Ascra Xpro),

Fluxapyroxad +

Mefentrifluconaz

ole (Revystar

XE)

High

Robust yield

protection in

mixtures

Europe

Note: The performance of fungicides can be influenced by the presence of resistant strains.

Data compiled from multiple studies.[6][12][13][14][15][16]

Experimental Protocols
The data presented for alternative fungicides are based on established experimental protocols

for fungicide efficacy trials. A generalized methodology is outlined below.

Objective: To evaluate the efficacy of fungicides in controlling the target disease (e.g., Asian

Soybean Rust or Wheat Brown Rust) and their impact on crop yield.

Experimental Design:
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Layout: Randomized Complete Block Design (RCBD) with a minimum of three to four

replications per treatment.

Plot Size: Small plots, typically ranging from 20m² to 60m².

Treatments:

Untreated control (no fungicide application).

Fungicide treatments applied at recommended dosages and timings.

Standard commercial fungicide for comparison.

Fungicide Application:

Timing: Applications are typically initiated at the first sign of disease or at a specific crop

growth stage (e.g., flowering in soybeans, flag leaf emergence in wheat). Multiple

applications may be made at intervals of 14-21 days, depending on the trial's objectives and

disease pressure.

Equipment: Calibrated backpack or tractor-mounted sprayers to ensure uniform coverage.

Data Collection and Analysis:

Disease Assessment:

Disease Severity: Visually assessed as the percentage of leaf area affected by the

disease. Standardized rating scales, such as Cobb's diagrammatic scale for rusts, are

often used.

Area Under the Disease Progress Curve (AUDPC): Calculated from sequential disease

severity assessments over time to provide an integrated measure of disease development.

Yield Data: Harvested from the central rows of each plot to determine grain yield ( kg/ha )

and other quality parameters like thousand-grain weight.

Statistical Analysis: Analysis of Variance (ANOVA) is used to determine significant

differences between treatments for disease severity, AUDPC, and yield.
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Mandatory Visualizations
Signaling Pathway of Flufenoxadiazam

Flufenoxadiazam's novel mode of action involves the inhibition of histone deacetylases

(HDACs) in fungi.[1] HDACs are enzymes that play a crucial role in regulating gene expression

by removing acetyl groups from histone proteins. By inhibiting HDACs, Flufenoxadiazam leads

to hyperacetylation of histones, which alters gene transcription and ultimately disrupts fungal

growth and pathogenesis.[1][17]
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Caption: Mechanism of action of Flufenoxadiazam.
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Experimental Workflow for Fungicide Efficacy Trial

The following diagram illustrates the typical workflow for conducting a field trial to evaluate the

performance of a new fungicide like Flufenoxadiazam.
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Caption: Workflow of a typical fungicide field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15563892#performance-validation-of-
flufenoxadiazam-in-different-geographical-regions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b15563892#performance-validation-of-flufenoxadiazam-in-different-geographical-regions
https://www.benchchem.com/product/b15563892#performance-validation-of-flufenoxadiazam-in-different-geographical-regions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

